Methyl 3-(2-(phenylsulfonyl)acetamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[2-(benzenesulfonyl)acetyl]amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C18H15NO5S2/c1-24-18(21)17-16(13-9-5-6-10-14(13)25-17)19-15(20)11-26(22,23)12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H,19,20)
• InChI Key: JYGXVFNIHNJWIC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)NC(=O)CS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H15NO5S2
• Molecular Weight: 389.4 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Scientific Research Applications

Synthesis and Chemical Reactions

Research has demonstrated various synthetic routes and reactions involving benzo[b]thiophene derivatives, providing insights into the chemical behavior and potential applications of Methyl 3-(2-(phenylsulfonyl)acetamido)benzo[b]thiophene-2-carboxylate:

• Synthetic Pathways : A novel synthesis approach for arylacetic esters from aromatic aldehyde using methyl (methylthio)methyl sulfoxide showcases the synthetic flexibility and potential of benzo[b]thiophene derivatives for producing phenylacetic esters, highlighting the compound's role in new synthetic methodologies (Ogura, Itō, & Tsughihashi, 1979).
• Catalytic Systems : The use of sulfonic acid-functionalized imidazolium salts/FeCl3 as catalytic systems for the synthesis of benzimidazoles demonstrates the utility of benzo[b]thiophene derivatives in catalysis, providing efficient routes to heterocyclic compounds at room temperature (Khazaei et al., 2011).
• Photochemical Degradation : The study on the photochemical degradation of crude oil components, including benzo[b]thiophene derivatives, elucidates the environmental fate of these compounds, suggesting potential applications in environmental chemistry and pollution remediation (Andersson & Bobinger, 1996).

Potential Applications

• Organic Synthesis : Research into the synthesis and reactions of benzo[b]thiophene derivatives, including radical relay strategies and catalytic transformations, opens up avenues for their application in organic synthesis, particularly in the creation of complex organic molecules with potential pharmaceutical applications (Gong et al., 2019).
• Nonlinear Optical Materials : The development of sulfone-substituted thiophene chromophores for second-order nonlinear optics showcases the application of benzo[b]thiophene derivatives in materials science, highlighting their potential in creating efficient, stable, and transparent nonlinear optical materials (Chou et al., 1996).